Cas no 2137463-54-6 (5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2137463-54-6
• MF: C₂₁H₁₆BrN₃O₄
• MW: 454.27344417572
• CID: 5256830
• PubChem ID: 165440073
• Update Time: 2025-06-20

5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• EN300-385468
• 2137463-54-6
• 2-(2-bromopyrimidin-5-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

• Inchi： 1S/C21H16BrN3O4/c22-20-23-9-12(10-24-20)18(19(26)27)25-21(28)29-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17-18H,11H2,(H,25,28)(H,26,27)
• InChI Key： OVNUXTVUXDSQMS-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)C=N1

Computed Properties

• Exact Mass: 453.03242g/mol
• Monoisotopic Mass: 453.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• pka: 2.75±0.10(Predicted)

Additional information on 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

Introduction to 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137463-54-6)

5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137463-54-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrimidine ring, a bromo substituent, and an amino group protected by a fluorenylmethyloxycarbonyl (Fmoc) moiety. The combination of these functional groups endows the molecule with a range of potential biological activities and applications.

The pyrimidine ring is a fundamental component of many biologically active molecules, including nucleic acids and various pharmaceuticals. In the context of 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, the pyrimidine ring provides a scaffold that can interact with various biological targets, such as enzymes and receptors. The presence of the bromo substituent adds an additional layer of complexity to the molecule, potentially influencing its reactivity and selectivity in biological systems.

The fluorenylmethyloxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis to temporarily mask the amino group during chemical reactions. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it facilitates the stepwise addition of amino acids to form peptides. In the case of 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, the Fmoc group ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the final product's structure.

Recent research has highlighted the potential of compounds like 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- in various therapeutic areas. For instance, studies have shown that pyrimidine derivatives can exhibit potent antiviral and anticancer activities. The bromo substituent has been found to enhance the binding affinity of these compounds to specific targets, such as viral proteases and DNA-binding proteins. Additionally, the Fmoc protection strategy can be leveraged to develop prodrugs that are activated under specific physiological conditions, thereby improving their therapeutic efficacy and reducing side effects.

In the realm of drug discovery, 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- serves as a valuable starting point for structure-activity relationship (SAR) studies. By systematically modifying the structure of this compound, researchers can identify key functional groups that contribute to its biological activity. This information can then be used to design more potent and selective analogs for further development.

The synthesis of 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- typically involves multiple steps, each requiring careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the bromo substituent and coupling reactions to form the amide bond with the Fmoc protecting group. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline these processes and improve their efficiency.

In conclusion, 5-Pyrimidineacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137463-54-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for further exploration in drug discovery and development efforts.